Cas no 172748-78-6 ((1r)-1-(3-fluorophenyl)propan-1-ol)

• Product Name: (1r)-1-(3-fluorophenyl)propan-1-ol
• CAS No: 172748-78-6
• MF: C₉H₁₁FO
• MW: 154.181446313858
• MDL: MFCD18831053
• CID: 874907
• PubChem ID: 11159431
• Update Time: 2025-10-29

(1r)-1-(3-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1r)-1-(3-fluorophenyl)propan-1-ol
• Benzenemethanol, alpha-ethyl-3-fluoro-, (alphaR)- (9CI)

• MDL： MFCD18831053
• Inchi： 1S/C9H11FO/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9,11H,2H2,1H3/t9-/m1/s1
• InChI Key： UINJQZXICQEKRH-SECBINFHSA-N
• SMILES： FC1=CC=CC(=C1)[C@@H](CC)O

Computed Properties

• Exact Mass: 154.07943
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (1r)-1-(3-fluorophenyl)propan-1-ol

Comprehensive Guide to (1R)-1-(3-Fluorophenyl)propan-1-ol (CAS No. 172748-78-6): Properties, Applications, and Market Insights

(1R)-1-(3-Fluorophenyl)propan-1-ol (CAS No. 172748-78-6) is a chiral fluorinated organic compound that has garnered significant attention in pharmaceutical and fine chemical industries. This optically active alcohol, characterized by its 3-fluorophenyl group and propan-1-ol backbone, serves as a crucial intermediate in the synthesis of various bioactive molecules. The (1R)-enantiomer exhibits distinct stereochemical properties that make it particularly valuable for asymmetric synthesis and drug development.

The molecular structure of (1R)-1-(3-Fluorophenyl)propan-1-ol features a fluorine atom at the meta position of the phenyl ring, which significantly influences its electronic properties and reactivity. This fluorinated compound demonstrates enhanced metabolic stability compared to its non-fluorinated analogs, a characteristic that has become increasingly important in modern medicinal chemistry. Researchers have found that the introduction of fluorine atoms into lead compounds often improves their pharmacokinetic profiles, making 172748-78-6 a valuable building block for drug discovery programs.

In pharmaceutical applications, (1R)-1-(3-Fluorophenyl)propan-1-ol serves as a key intermediate for the synthesis of various CNS-active compounds. Its chiral center allows for the creation of enantiomerically pure pharmaceuticals, addressing the growing demand for single-enantiomer drugs in the treatment of neurological disorders. The compound's structural features make it particularly useful in developing medications targeting serotonin and dopamine receptors, areas of intense research in psychopharmacology.

The synthesis of CAS 172748-78-6 typically involves asymmetric reduction of the corresponding ketone precursor or resolution of racemic mixtures. Recent advances in biocatalysis have enabled more efficient production of this chiral alcohol, with enzymatic methods offering superior enantioselectivity and greener chemistry profiles. These developments align with current industry trends toward sustainable pharmaceutical manufacturing and green chemistry principles.

Analytical characterization of (1R)-1-(3-Fluorophenyl)propan-1-ol employs various techniques including chiral HPLC, NMR spectroscopy, and mass spectrometry. The fluorine atom provides a distinct ¹⁹F NMR signal that facilitates compound identification and purity assessment. Quality control protocols for this compound emphasize the importance of enantiomeric purity, as even small amounts of the (1S)-enantiomer can significantly affect downstream applications.

Beyond pharmaceuticals, 172748-78-6 finds applications in materials science, particularly in the development of liquid crystals and advanced polymers. The fluorine substituent contributes to unique intermolecular interactions that can modify material properties. Researchers are exploring its potential in creating fluorinated nanomaterials with enhanced thermal stability and electronic characteristics, responding to the growing demand for high-performance materials in electronics and optics.

The market for (1R)-1-(3-Fluorophenyl)propan-1-ol has shown steady growth, driven by increasing R&D investment in fluorinated pharmaceuticals. Industry reports indicate particular demand from contract research organizations and academic laboratories studying CNS drug candidates. Suppliers typically offer this compound in various purity grades, with prices reflecting the challenges associated with maintaining high enantiomeric excess in production.

Storage and handling of CAS 172748-78-6 require standard organic chemical precautions. The compound should be protected from moisture and oxidation, with recommendations for storage under inert atmosphere in many cases. Proper documentation of chiral compound handling procedures has become increasingly important in pharmaceutical supply chains, reflecting regulatory emphasis on compound integrity throughout the distribution process.

Recent scientific literature highlights novel applications of (1R)-1-(3-Fluorophenyl)propan-1-ol in catalytic asymmetric synthesis. Its use as a chiral auxiliary or ligand in transition metal catalysis has opened new avenues for constructing complex molecular architectures. These developments address the pharmaceutical industry's need for efficient methods to access enantiomerically enriched compounds, particularly those containing fluorinated aromatic systems.

Environmental considerations for 172748-78-6 focus on proper waste management and biodegradation pathways. While fluorinated compounds generally exhibit greater environmental persistence than their hydrocarbon analogs, recent studies have identified microbial strains capable of metabolizing certain fluorinated aromatics. These findings inform best practices for handling and disposal, aligning with green chemistry initiatives in the chemical industry.

The future outlook for (1R)-1-(3-Fluorophenyl)propan-1-ol appears promising, with potential expansions into agrochemical applications and specialty materials. Its unique combination of fluorine substitution and chiral alcohol functionality positions it as a versatile intermediate for multiple industries. Ongoing research into fluorine-containing bioactive compounds continues to reveal new opportunities for this valuable chemical building block.